Cas no 89498-88-4 (Antibiotic Ro 09-0768)

• Product Name: Antibiotic Ro 09-0768
• CAS No: 89498-88-4
• MF: C₄₉H₈₃NO₃₈
• MW: 1294.16724038124
• CID: 6645844
• Update Time: 2024-03-01

Antibiotic Ro 09-0768 Chemical and Physical Properties

Names and Identifiers

• Antibiotic Ro 09-0768

• Inchi： 1S/C49H83NO38/c1-10-19(50-12-2-11(3-51)38(26(64)20(12)58)83-45-34(72)27(65)40(16(7-55)79-45)85-44-32(70)24(62)21(59)13(4-52)77-44)23(61)31(69)43(76-10)84-39-15(6-54)80-46(35(73)28(39)66)86-41-17(8-56)81-47(36(74)29(41)67)87-42-18(9-57)82-49(37(75)30(42)68)88-48-33(71)25(63)22(60)14(5-53)78-48/h2,10,12-75H,3-9H2,1H3
• InChI Key： AZWUPXZOISYDSN-UHFFFAOYSA-N
• SMILES： CC1C(NC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(O)C(O)C(CO)O4)C(CO)O3)C(CO)=C2)C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)C(CO)O5)OC4CO)OC3CO)OC2CO)O1

Computed Properties

• Exact Mass: 1293.459
• Monoisotopic Mass: 1293.459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 88
• Rotatable Bond Count: 21
• Complexity: 2190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 638A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides